2-(1H-indol-1-yl)-N-(3-(methylsulfonamido)phenyl)acetamide

• IUPAC Name: 2-indol-1-yl-N-[3-(methanesulfonamido)phenyl]acetamide
• InChI: InChI=1S/C17H17N3O3S/c1-24(22,23)19-15-7-4-6-14(11-15)18-17(21)12-20-10-9-13-5-2-3-8-16(13)20/h2-11,19H,12H2,1H3,(H,18,21)
• InChI Key: YXAOFNBSQGBMLW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)CN2C=CC3=CC=CC=C32
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

2-(1H-indol-1-yl)-N-(3-(methylsulfonamido)phenyl)acetamide, also known as MI-773, is a small molecule inhibitor that has been the subject of scientific research for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Antioxidant Properties

A study focused on synthesizing novel N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives to evaluate their antioxidant activity. The compounds showed considerable antioxidant activity, with certain derivatives exhibiting remarkable activity at low concentrations due to the attachment of halogens at specific positions in the phenyl ring, suggesting a pathway for developing new antioxidant agents (C. Gopi & M. Dhanaraju, 2020).

Antimicrobial Evaluation

Another study synthesized new heterocyclic compounds incorporating sulfamoyl moiety suitable as antimicrobial agents. The compounds displayed promising antibacterial and antifungal activities, highlighting their potential in antimicrobial drug development (E. Darwish et al., 2014).

Synthesis of Biologically Active Derivatives

Research on synthesizing new derivatives of 2,3-dimethylindole by reacting N-(4-oxocyclohexa-2,5-dien-1-ylidene)arylsulfon(amoyl)amides and 4-methyl-N-(4-oxonaphthalen-1(4H)-ylidene)benzene-1-sulfonamide with 2,3-dimethylindole revealed the formation of compounds potentially exhibiting various biological activities. The synthesized products showed promising profiles as para amino benzoic acid antagonist, glutamyl endopeptidase II inhibitor, and other activities, suggesting their relevance in treating phobic disorders and more (A. Avdeenko et al., 2020).

NMDA Receptor Antagonists

A high-throughput screening identified sulfonamide derivative series as novel NR1/NR2A receptor antagonists, presenting a new class of ligands for N-methyl-d-aspartate receptors (NMDARs). These findings could lead to the development of novel therapeutic agents targeting specific subunits of NMDARs, relevant in various central nervous system disorders (E. Bettini et al., 2010).

Carbonic Anhydrase Inhibitors

A study on the development of thiazolylsulfonamides with carbonic anhydrase inhibitory action revealed low nanomolar inhibition KI values against various human carbonic anhydrase isoforms. Such compounds are of interest as potential drug candidates for diseases like cancer, obesity, epilepsy, and glaucoma, where carbonic anhydrases play a significant role (F. Carta et al., 2017).